Cas no 941971-50-2 (2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 941971-50-2
• MF: C₂₄H₂₀N₂O₄S₂
• MW: 464.556603431702
• CID: 5501290
• Update Time: 2025-11-01

2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-(methylsulfonyl)-N-[4-(4-phenoxyphenyl)-2-thiazolyl]-
• 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C24H20N2O4S2/c1-32(28,29)21-13-7-17(8-14-21)15-23(27)26-24-25-22(16-31-24)18-9-11-20(12-10-18)30-19-5-3-2-4-6-19/h2-14,16H,15H2,1H3,(H,25,26,27)
• InChI Key： OBBHBAILRBOXGJ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC(C3=CC=C(OC4=CC=CC=C4)C=C3)=CS2)=O)=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 941971-50-2) and Its Emerging Applications in Chemical Biology

The compound 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 941971-50-2) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and promising pharmacological properties. This compound, featuring a thiazole core linked to 4-methanesulfonylphenyl and 4-phenoxyphenyl substituents, has garnered significant attention due to its potential in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The unique combination of aromatic rings and heterocyclic scaffolds in its structure suggests a rich chemical space for interaction with biological targets, making it a compelling candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of multi-targeting strategies, where compounds exhibit activity against multiple disease-relevant pathways simultaneously. The structural motif of 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide aligns well with this approach. The thiazole ring, a well-known pharmacophore in medicinal chemistry, is associated with diverse biological activities, including antimicrobial and anti-inflammatory effects. The presence of the 4-methanesulfonylphenyl group enhances the compound's lipophilicity and binding affinity to protein targets, while the 4-phenoxyphenyl moiety introduces additional electronic and steric features that can fine-tune its interaction with biological receptors.

In the context of current research, this compound has been explored for its potential role in modulating inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, metabolic syndromes, and autoimmune conditions. Studies have indicated that compounds targeting inflammatory pathways can mitigate disease progression by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide suggest that it may interfere with these pathways by binding to enzymes or signaling molecules involved in inflammation. Preliminary in vitro assays have shown promising results in reducing pro-inflammatory cytokine production, indicating its potential as an anti-inflammatory agent.

Moreover, the compound has shown promise in preclinical studies related to cancer research. Cancer is a complex group of diseases characterized by uncontrolled cell growth and metastasis. Targeting specific molecular pathways involved in cancer progression has been a cornerstone of modern oncology. The thiazole core of this molecule has been identified as a key structural element that can interact with cancer-related proteins such as kinases and transcription factors. Additionally, the electron-withdrawing nature of the 4-methanesulfonylphenyl group enhances its ability to disrupt aberrant signaling cascades that drive tumor growth. Early-stage trials have demonstrated that derivatives of this compound can induce apoptosis in certain cancer cell lines while sparing healthy cells, suggesting its potential as a selective anticancer therapeutic.

The role of 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide in neurodegenerative diseases is another area of growing interest. Neurodegenerative disorders such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by progressive neuronal dysfunction and death. In AD, for instance, the accumulation of amyloid-beta plaques and neurofibrillary tangles plays a pivotal role in disease pathogenesis. Research has suggested that compounds targeting amyloid-beta aggregation or tau protein hyperphosphorylation could ameliorate symptoms associated with AD. The structural features of this compound may allow it to interact with amyloid-beta or tau proteins, potentially preventing their aggregation or promoting their clearance from the brain.

In addition to its therapeutic potential, the synthesis and optimization of 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide offer insights into novel synthetic methodologies that could be applied to other drug candidates. The development of efficient synthetic routes not only facilitates access to this compound for further research but also contributes to the broader field of medicinal chemistry by providing new strategies for constructing complex molecular architectures. Advances in synthetic techniques have enabled chemists to modify key functional groups within the molecule while maintaining or enhancing its biological activity. This flexibility is crucial for tailoring drug candidates to specific therapeutic needs.

The pharmacokinetic properties of 2-(4-methanesulfonylphenyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylacetamide are also under investigation to ensure its suitability for clinical translation. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways are critical determinants of a drug's efficacy and safety profile. Computational modeling techniques have been employed to predict how this compound behaves within biological systems before experimental validation is required. These models help identify potential issues early in the drug development process, saving time and resources by focusing on promising candidates that are more likely to succeed in later stages.

Future directions for research on this compound include exploring its mechanism of action at a molecular level through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Understanding how it interacts with biological targets at an atomic resolution will provide valuable insights into its mode of action and inform further structural modifications aimed at improving potency or selectivity. Additionally